Cas no 1288992-05-1 (2-Nitro-6-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1288992-05-1
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4906329
• Update Time: 2025-08-03

2-Nitro-6-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-NITRO-6-(TRIFLUOROMETHYL)ISONICOTINALDEHYDE
• AB79195
• 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)5-1-4(3-13)2-6(11-5)12(14)15/h1-3H
• InChI Key： GKMGZRQQHPTEFH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C([N+](=O)[O-])N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde

Comprehensive Overview of 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde (CAS No. 1288992-05-1)

2-Nitro-6-(trifluoromethyl)isonicotinaldehyde (CAS No. 1288992-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nitro-substituted isonicotinaldehydes, which are known for their versatility in synthetic chemistry. The presence of both a nitro group and a trifluoromethyl group on the pyridine ring makes it a valuable intermediate for designing novel molecules with potential biological activity.

In recent years, the demand for fluorinated compounds like 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in how the trifluoromethyl group enhances the metabolic stability and lipophilicity of molecules, a topic frequently searched in AI-driven drug design platforms. This compound’s aldehyde functionality also allows for further derivatization, making it a hotspot for click chemistry and bioconjugation studies.

The synthesis of 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde typically involves multi-step reactions, including nitration and Vilsmeier-Haack formylation, which are well-documented in organic chemistry literature. Its CAS No. 1288992-05-1 serves as a critical identifier for researchers sourcing high-purity samples for their experiments. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green solvents and catalytic methods, aligning with the broader trend of eco-friendly chemical production.

From an industrial perspective, 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde is often discussed in forums focusing on high-value intermediates and custom synthesis. Its applications extend to the development of crop protection agents and pharmaceutical scaffolds, addressing common search queries like “fluorinated building blocks for drug discovery” or “nitro-aromatics in agrochemicals.” The compound’s stability under various conditions also makes it a candidate for advanced material synthesis, such as organic electronics and metal-organic frameworks (MOFs).

Quality control and analytical characterization of CAS No. 1288992-05-1 are paramount, with techniques like HPLC, NMR, and mass spectrometry being routinely employed. Researchers frequently search for “purity standards for nitro-aromatic aldehydes” or “spectroscopic data for trifluoromethyl compounds,” underscoring the need for reliable reference data. Suppliers often highlight its low hygroscopicity and compatibility with common reagents, which are critical for large-scale applications.

In summary, 2-Nitro-6-(trifluoromethyl)isonicotinaldehyde (CAS No. 1288992-05-1) represents a convergence of structural ingenuity and practical utility in modern chemistry. Its relevance to drug development, agrochemical innovation, and material science ensures its continued prominence in both academic and industrial research. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges like selective functionalization and sustainable manufacturing.